5-ethoxy-2-methyl-N-(pyridin-3-ylmethyl)-1-benzofuran-3-carboxamide
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Description
5-ethoxy-2-methyl-N-(pyridin-3-ylmethyl)-1-benzofuran-3-carboxamide is a useful research compound. Its molecular formula is C18H18N2O3 and its molecular weight is 310.353. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
A foundational aspect of research on this compound involves the synthesis of novel heterocyclic compounds with potential biological activities. The synthesis process often explores the reactivity of benzofuran derivatives to yield compounds with varied structural motifs. For instance, the preparation of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone showcases the chemical versatility of benzofuran derivatives. These synthesized compounds were explored for their analgesic and anti-inflammatory properties, highlighting their significance in medicinal chemistry (Abu‐Hashem et al., 2020).
Potential Therapeutic Applications
Research into the therapeutic applications of benzofuran derivatives is a significant area of interest. The exploration of these compounds for their anti-inflammatory, analgesic, and antimicrobial properties suggests a potential for developing new therapeutic agents. For example, novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related compounds have been synthesized, indicating the potential for these molecules to serve as leads in drug discovery processes (Bakhite et al., 2005).
Pharmacological Profiling
The pharmacological profiling of these compounds involves evaluating their binding affinity to various biological targets, which could lead to the identification of potential therapeutic agents. Studies such as those focusing on N-(1-ethyl-4-methylhexahydro-1,4-diazepin-6-yl)pyridine-3-carboxamides have explored the binding affinity for serotonin 5-HT3 and dopamine D2 receptors, highlighting the neuropharmacological potential of benzofuran derivatives (Hirokawa et al., 2003).
Antimicrobial Activity
The antimicrobial activity of benzofuran derivatives is another critical area of application. Compounds synthesized from benzofuran moieties have been screened against pathogenic bacteria, demonstrating their potential as antimicrobial agents. This research paves the way for the development of new antibacterial drugs to combat resistant strains (Idrees et al., 2020).
Properties
IUPAC Name |
5-ethoxy-2-methyl-N-(pyridin-3-ylmethyl)-1-benzofuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3/c1-3-22-14-6-7-16-15(9-14)17(12(2)23-16)18(21)20-11-13-5-4-8-19-10-13/h4-10H,3,11H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSQRQVMENMUQQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)OC(=C2C(=O)NCC3=CN=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.